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Cat. No.: B082073 Get Quote

7-Oxooctanoic Acid: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
7-Oxooctanoic acid, also known as 7-ketooctanoic acid, is a medium-chain fatty acid

derivative characterized by a ketone functional group at the C-7 position.[1][2] This bifunctional

molecule holds interest in various scientific domains due to its utility as a synthetic intermediate

and its relevance in biochemical studies. This technical guide provides an in-depth overview of

the chemical properties, structure, and relevant experimental applications of 7-oxooctanoic
acid.

Chemical Structure and Identification
7-Oxooctanoic acid is an eight-carbon chain carboxylic acid with a carbonyl group on the

penultimate carbon. This structure imparts both hydrophilic (carboxylic acid) and hydrophobic

(alkyl chain) characteristics to the molecule.
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Identifier Value

IUPAC Name 7-oxooctanoic acid[3]

Synonyms 7-Ketooctanoic acid, Octanoic acid, 7-oxo-[1][2]

CAS Number 14112-98-2[2][3]

Molecular Formula C₈H₁₄O₃[1][2]

SMILES CC(=O)CCCCCC(=O)O[3][4]

InChI
InChI=1S/C8H14O3/c1-7(9)5-3-2-4-6-

8(10)11/h2-6H2,1H3,(H,10,11)[1][3]

InChIKey OSAHCBHKCKPJGI-UHFFFAOYSA-N[1][3]

Physicochemical Properties
The physical and chemical properties of 7-oxooctanoic acid are summarized in the table

below. It is a colorless to pale yellow liquid or solid, its state being dependent on temperature

and purity.[1] It exhibits solubility in organic solvents and has limited solubility in water.[1]

Property Value

Molecular Weight 158.19 g/mol [1][4]

Melting Point 27-29 °C[2][4]

Boiling Point
311.1 °C at 760 mmHg[2], 160-162 °C at 4

mmHg[4]

Density 1.038 g/cm³[2]

Flash Point 156.2 °C[2]

Vapor Pressure 0.000127 mmHg at 25 °C[2]

Refractive Index 1.447[2]

Spectroscopic Data
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Spectroscopic data is crucial for the identification and characterization of 7-oxooctanoic acid.

Spectroscopic Data Description

¹H NMR

Spectral data is available and can be used to

confirm the proton environments in the

molecule.[5]

¹³C NMR
Spectral data is available for confirming the

carbon skeleton.

Infrared (IR) Spectroscopy
IR spectra show characteristic peaks for the

carboxylic acid and ketone carbonyl groups.

Mass Spectrometry (MS)

Mass spectral data is available, providing

information on the molecular weight and

fragmentation pattern.[3]

Experimental Protocols
7-Oxooctanoic acid serves as a key starting material in the synthesis of biologically active

molecules and haptens for immunological studies.

Synthesis of (E)-9-oxo-2-decenoic acid (Queen
Substance)
7-Oxooctanoic acid is a precursor in a two-step synthesis of the honey bee queen substance,

(E)-9-oxo-2-decenoic acid. The key steps involve the reduction of the carboxylic acid to an

aldehyde, followed by a condensation reaction.

Methodology Summary:

Reduction to 7-Oxooctanal: 7-Oxooctanoic acid is converted to its corresponding aldehyde,

7-oxooctanal. This can be achieved by first treating the acid with oxalyl chloride and a

catalytic amount of N,N-dimethylformamide (DMF) to form the acid chloride. The subsequent

reduction of the acid chloride to the aldehyde can be performed using a mild reducing agent

like lithium tri-t-butoxyaluminum hydride, often in the presence of a copper(I) iodide catalyst
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at low temperatures (e.g., -78 °C). This method selectively reduces the carboxylic acid while

leaving the ketone functionality intact.

Condensation with Malonic Acid: The resulting 7-oxooctanal is then subjected to a Doebner-

von Miller reaction. It is condensed with malonic acid in the presence of a base, such as

pyridine with a catalytic amount of piperidine. This reaction forms the α,β-unsaturated

carboxylic acid, yielding (E)-9-oxo-2-decenoic acid.

Step 1: Reduction

Step 2: Condensation

7-Oxooctanoic Acid

1. Oxalyl Chloride, DMF (cat.)
2. LiAlH(OtBu)₃, CuI

7-Oxooctanal

Malonic Acid, Pyridine, Piperidine (cat.)

(E)-9-oxo-2-decenoic acid
(Queen Substance)

Click to download full resolution via product page

Synthesis of Queen Substance from 7-Oxooctanoic Acid.

Hapten Synthesis for Triacetone Triperoxide (TATP)
Antibody Development
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7-Oxooctanoic acid has been utilized in the design and synthesis of a hapten for the

development of antibodies against the explosive triacetone triperoxide (TATP). The hapten is

designed to mimic the structure of TATP, and the carboxylic acid group of 7-oxooctanoic acid
provides a linker for conjugation to a carrier protein.

Methodology Summary:

Hapten Synthesis: The synthesis involves a reaction between acetone, hydrogen peroxide,

and 7-oxooctanoic acid. This reaction creates a molecule that incorporates the core

structure of TATP with the alkyl chain and terminal carboxylic acid of 7-oxooctanoic acid.

Conjugation to Carrier Protein: The carboxylic acid group of the synthesized hapten is then

activated, typically using a carbodiimide like N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-

3-(3-dimethylaminopropyl)carbodiimide (EDC), often in the presence of N-

hydroxysuccinimide (NHS). This activated hapten is then reacted with a carrier protein, such

as bovine serum albumin (BSA) or keyhole limpet hemocyanin (KLH). The primary amine

groups on the surface of the protein react with the activated carboxyl group of the hapten to

form stable amide bonds.

Immunization and Antibody Production: The resulting hapten-carrier protein conjugate is

used to immunize animals (e.g., mice or rabbits). The animal's immune system recognizes

the hapten as an antigen and produces antibodies that can specifically bind to it, and by

extension, to the TATP molecule.
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7-Oxooctanoic Acid

Acetone, H₂O₂

TATP-linker-COOH Hapten
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Activated Hapten

Carrier Protein (e.g., BSA)

Hapten-Protein Conjugate

Immunization

Anti-TATP Antibodies
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Workflow for TATP Antibody Development using a 7-Oxooctanoic Acid-derived Hapten.
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Biochemical Context
7-Oxooctanoic acid is a fatty acid and, as such, is related to the broader pathways of fatty

acid metabolism. While specific signaling pathways directly involving 7-oxooctanoic acid are

not well-documented, its structure suggests it could be a substrate or product of enzymes

involved in fatty acid oxidation or synthesis. The general pathway of fatty acid beta-oxidation is

depicted below. A keto acid like 7-oxooctanoic acid could potentially enter this pathway after

appropriate activation and enzymatic modification.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b082073?utm_src=pdf-body
https://www.benchchem.com/product/b082073?utm_src=pdf-body
https://www.benchchem.com/product/b082073?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fatty Acid
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(ATP -> AMP + PPi)
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Generalized Fatty Acid Beta-Oxidation Pathway.
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Safety Information
7-Oxooctanoic acid is classified as an irritant.[3] It is important to handle this chemical with

appropriate personal protective equipment.

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[3]

Precautionary Statements: P261, P264, P271, P280, P302+P352, P305+P351+P338.[3]

Conclusion
7-Oxooctanoic acid is a versatile chemical with established applications in the synthesis of

complex molecules and in the development of immunological tools. Its well-defined chemical

and physical properties, along with available spectroscopic data, make it a valuable reagent for

researchers in organic chemistry, biochemistry, and drug development. Further research may

elucidate its potential roles in biological systems and expand its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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